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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of 90Y-DOTA-PSMA-EB-01 in preclinical research for radionuclide therapy of prostate cancer.
90Y-DOTA-PSMA-EB-01 is a long-lasting, prostate-specific membrane antigen (PSMA)-
targeting radiopharmaceutical that has shown significant potential in preclinical models.[1][2][3]

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a well-established target for the diagnosis and
therapy of prostate cancer due to its overexpression on prostate cancer cells.[4][5]
Radionuclide therapy using PSMA-targeting agents has shown considerable promise. 90Y-
DOTA-PSMA-EB-01 is a novel agent that incorporates an Evans blue (EB) derivative. This
modification enhances albumin binding, which in turn improves the in vivo pharmacokinetics,
leading to higher tumor uptake and retention.[1][2][3] Preclinical studies have demonstrated its
potential for significant tumor regression in PSMA-positive xenografts.[1][2][3]

Mechanism of Action
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90Y-DOTA-PSMA-EB-01 targets PSMA, a transmembrane protein highly expressed on the
surface of prostate cancer cells. The PSMA-targeting component, a glutamate-urea-based
motif, binds with high affinity to the extracellular domain of PSMA. The DOTA chelator securely
holds the therapeutic radionuclide, Yttrium-90 (°°Y), a high-energy beta-emitter. The Evans
blue moiety binds to circulating albumin, extending the radiopharmaceutical’s circulation time
and increasing its accumulation in the tumor. Upon binding to PSMA, the complex is
internalized, delivering a cytotoxic radiation dose directly to the cancer cells.

Bloodstream
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Caption: Mechanism of 90Y-DOTA-PSMA-EB-01 targeting and action.

Experimental Protocols
Protocol 1: Radiolabeling of DOTA-PSMA-EB-01 with
Yttrium-90

This protocol details the procedure for labeling the precursor DOTA-PSMA-EB-01 with °°Y.

Materials:

DOTA-PSMA-EB-01 precursor

90YClz in 0.04 M HCI

Sodium acetate buffer (0.25 M, pH 5.5)

Sterile, pyrogen-free reaction vials

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b15604543/docs?utm_src=pdf-body#application-notes-and-protocols-for-90y-dota-psma-eb-01-radionuclide-therapy
https://www.benchchem.com/product/b15604543/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-90y-dota-psma-eb-01-radionuclide-therapy
https://www.benchchem.com/product/b15604543/docs?utm_src=pdf-body#application-notes-and-protocols-for-90y-dota-psma-eb-01-radionuclide-therapy
https://www.benchchem.com/product/b15604543/docs?utm_src=pdf-body#application-notes-and-protocols-for-90y-dota-psma-eb-01-radionuclide-therapy
https://www.benchchem.com/product/b15604543/docs?utm_src=pdf-body#application-notes-and-protocols-for-90y-dota-psma-eb-01-radionuclide-therapy
https://www.benchchem.com/product/b15604543/docs?utm_src=pdf-body#application-notes-and-protocols-for-90y-dota-psma-eb-01-radionuclide-therapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Heating block or water bath set to 90°C

e Radio-TLC or Radio-HPLC for quality control

Procedure:

« In a sterile reaction vial, add a calculated amount of DOTA-PSMA-EB-01 precursor solution.
e Add sodium acetate buffer to adjust the pH to approximately 5.5.

o Carefully add the required activity of °°YCls to the vial.

o Gently mix the solution.

 Incubate the reaction mixture at 90°C for 30-60 minutes.

 Allow the vial to cool to room temperature.

o Perform quality control to determine the radiochemical purity.
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Caption: Workflow for the radiolabeling of DOTA-PSMA-EB-01 with °°Y.
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Protocol 2: In Vitro Cell Binding and Internalization
Assay

This protocol is for determining the binding affinity and internalization of 90Y-DOTA-PSMA-EB-
01 in PSMA-positive and PSMA-negative cells.

Materials:

PSMA-positive (e.g., PC3-PIP) and PSMA-negative (e.g., PC3) cell lines

Cell culture medium

90Y-DOTA-PSMA-EB-01

Phosphate-buffered saline (PBS)

Gamma counter

Procedure:

» Plate an equal number of PSMA-positive and PSMA-negative cells in multi-well plates and
allow them to adhere overnight.

e Wash the cells with PBS.

e Add increasing concentrations of 90Y-DOTA-PSMA-EB-01 to the wells.

o For competition assays, add a surplus of non-radiolabeled PSMA inhibitor.
 Incubate the plates at 37°C for a specified time (e.g., 1 hour).

» To measure total binding, wash the cells with cold PBS and lyse them.

e To measure internalization, strip surface-bound radioligand with an acidic buffer before cell
lysis.

o Collect the cell lysates and measure the radioactivity using a gamma counter.
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o Calculate the percentage of added dose per million cells.

Protocol 3: Preclinical Animal Studies

This protocol outlines the procedure for evaluating the biodistribution and therapeutic efficacy
of 90Y-DOTA-PSMA-EB-01 in a tumor xenograft model.

Materials:

Immunocompromised mice (e.g., athymic nude mice)

PSMA-positive human prostate cancer cells (e.g., PC3-PIP)

90Y-DOTA-PSMA-EB-01

Calipers for tumor measurement

Animal imaging system (e.g., PET/CT if using 8¢Y-DOTA-PSMA-EB-01 for imaging)

Procedure:

Inoculate mice subcutaneously with PSMA-positive cells to establish tumor xenografts.

e Monitor tumor growth until tumors reach a suitable size (e.g., ~100 mms).

e Randomly assign mice to treatment and control groups.

» For biodistribution studies, inject a known activity of 90Y-DOTA-PSMA-EB-01 intravenously.
» At various time points post-injection (e.g., 1, 4, 24, 48 hours), euthanize a cohort of mice.

e Dissect tumors and major organs, weigh them, and measure the radioactivity using a gamma
counter.

o Calculate the tracer uptake as a percentage of the injected dose per gram of tissue (%ID/g).

o For therapy studies, administer therapeutic doses of 90Y-DOTA-PSMA-EB-01 (e.g., 3.7 MBq
and 7.4 MBq).[1]
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¢ Monitor tumor volume and body weight regularly.

» Euthanize mice if tumor volume exceeds predetermined limits or if signs of toxicity are
observed.
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Caption: Workflow for preclinical animal studies.
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Data Presentation
Table 1: In Vivo Biodistribution of 2¢Y-DOTA-PSMA-EB-
01 in PC3-PIP Tumor-Bearing Mice (%ID/g)

Data is based on a surrogate imaging radionuclide (8¢Y) to enable PET imaging.

Organ/Tissue 1 h p.i. 4 h p.i. 24 h p.i. 48 h p.i.
Tumor 22.33+£2.39 - 40.40 £4.79 35.67 £ 4.27
Blood

Kidneys

Note: Detailed biodistribution data for all organs were not fully available in the provided search
results. The table reflects the reported tumor uptake values.[1][2][3]

Table 2: Comparative Tumor Uptake of PSMA-Targeting
Agents

Peak Tumor Uptake

Radiopharmaceutical Time to Peak
(%IDIg)

86Y-DOTA-PSMA-EB-01 40.40 £ 4.79 24 h

86Y-DOTA-MCG 17.05 = 3.66 1lh

This table compares the performance of the Evans blue-modified compound to its non-modified
counterpart, highlighting the improved tumor uptake.[1]

Table 3: Therapeutic Efficacy of 90Y-DOTA-PSMA-EB-01
in PC3-PIP Xenografts
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Treatment Group Outcome
Saline (Control) Progressive tumor growth
7.4 MBq °°Y-DOTA-MCG Limited tumor growth delay

Tumor growth arrest for ~20 days, followed by
3.7 MBq °°Y-DOTA-PSMA-EB-01
regrowth

Significant tumor regression, with eventual
7.4 MBq °°Y-DOTA-PSMA-EB-01
recurrence

This table summarizes the therapeutic response observed with different treatment regimens.[1]

Conclusion

90Y-DOTA-PSMA-EB-01 is a promising radiopharmaceutical for the treatment of PSMA-
positive prostate cancer. The inclusion of an Evans blue derivative significantly enhances its
pharmacokinetic profile, leading to superior tumor uptake and therapeutic efficacy in preclinical
models compared to agents without this modification. The protocols provided herein offer a
framework for researchers to conduct further preclinical evaluation of this and similar agents.
Careful adherence to these methodologies will ensure reproducible and reliable data
generation in the development of novel radionuclide therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for 90Y-DOTA-PSMA-
EB-01 Radionuclide Therapy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604543/docs#application-notes-and-protocols-for-
90y-dota-psma-eb-01-radionuclide-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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